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Compound of Interest

2,2-Diphenyl-2h-naphtho[1,2-
bjpyran

Cat. No.: B8570839

Compound Name:

Introduction 2,2-Diphenyl-2H-naphtho[1,2-b]pyran is a prominent member of the
naphthopyran family, a class of organic compounds renowned for their photochromic
properties. These molecules can undergo a reversible structural change when exposed to
specific wavelengths of light, typically ultraviolet (UV), resulting in a significant alteration of their
absorption spectrum and, consequently, their color.[1][2] This transition is from a colorless or
faintly colored ‘closed’ spiropyran form to a highly colored ‘open’' merocyanine form. The
reverse process can be initiated by exposure to visible light or heat. This unique light-sensitive
behavior makes naphthopyrans, including the title compound, highly valuable in a range of
applications such as ophthalmic lenses that darken in sunlight, smart windows, optical data
storage, and molecular switches in novel electronic devices.

Mechanism of Action: Photochromism The photochromism of 2,2-Diphenyl-2H-naphtho[1,2-
b]pyran is based on a reversible electrocyclic ring-opening reaction. In its ground state, the
molecule exists as a closed, spirocyclic, and colorless naphthopyran. Upon irradiation with UV
light, the carbon-oxygen bond of the pyran ring cleaves, allowing the molecule to open and
form a planar, conjugated merocyanine structure. This extended 1t-conjugation in the open
form is responsible for the strong absorption in the visible spectrum, leading to the appearance
of color (typically red, purple, or blue). The system reverts to the colorless closed form when
the UV source is removed and the molecule is exposed to visible light or thermal energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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